1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione
• InChI: InChI=1S/C19H18N2O4/c1-13-6-5-7-14(10-13)11-20-17(22)18(23)21(19(20)24)12-15-8-3-4-9-16(15)25-2/h3-10H,11-12H2,1-2H3
• InChI Key: GRSUKDJAIDHGCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=O)N(C2=O)CC3=CC=CC=C3OC
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

“1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione” is a chemical compound with the CAS Number: 341967-15-5. It has a molecular weight of 338.36. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC name of the compound is 1-(2-methoxybenzyl)-3-(3-methylbenzyl)-2,4,5-imidazolidinetrione. The InChI code is 1S/C19H18N2O4/c1-13-6-5-7-14(10-13)11-20-17(22)18(23)21(19(20)24)12-15-8-3-4-9-16(15)25-2/h3-10H,11-12H2,1-2H3.

Physical And Chemical Properties Analysis

The compound is solid in its physical form.

Scientific Research Applications

Synthesis and Activity of Derivatives

1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione and its derivatives have been synthesized and evaluated for various biological activities. For instance, the synthesis of imidazolidinetrionylsaccharin derivatives and their biological testing in plant response, insect primary screening, and fungicide primary screening highlight the potential applications of these compounds in agricultural and pest control sectors (Jung et al., 2003).

Chemical Synthesis and Structure Analysis

The chemical synthesis of compounds containing imidazolidine-2,4,5-trione structures has been a focus of research, aiming to identify active components for pharmacological and agrochemical importance. Such studies contribute to a deeper understanding of the chemical properties and potential applications of these compounds in various domains (Lee et al., 2010).

Pharmacological and Antimicrobial Activities

The exploration of imidazolidine-2,4,5-trione derivatives in the realm of pharmacology is notable. Research has focused on synthesizing new derivatives and evaluating their antibacterial and antifungal activities. Such studies are vital for the development of new therapeutic agents with potential applications in treating infections and diseases (Ammar et al., 2016).

Antiviral Research

The antiviral properties of imidazolidine-2,4,5-trione derivatives have also been investigated. Synthesis of novel derivatives and their testing against viruses such as HSV-1 and CVB3 provide insights into their potential use in antiviral therapies. The identification of specific structural features contributing to antiviral activity is particularly significant for future drug development (Rzadkowska et al., 2015).

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.